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Compound of Interest

Compound Name: D149 Dye

Cat. No.: B15553625 Get Quote

An In-depth Technical Guide to the Sensitizing Dye D149

For researchers, scientists, and professionals in the fields of materials science and renewable

energy, D149 is a significant metal-free organic dye. This guide provides a comprehensive

overview of its properties, alternative names, and CAS number, along with detailed

experimental protocols and a summary of its key performance indicators in dye-sensitized solar

cells (DSSCs).

Alternative Names and CAS Number
The D149 dye is known by several names in scientific literature and commercial listings. Its

unambiguous identifier is its CAS number.

Common Name: D149 Dye[1]

Systematic Name: 5-[[4-[4-(2,2-Diphenylethenyl)phenyl]-1,2,3-3a,4,8b-

hexahydrocyclopent[b]indol-7-yl]methylene]-2-(3-ethyl-4-oxo-2-thioxo-5-thiazolidinylidene)-4-

oxo-3-thiazolidineacetic acid[2][3]

Synonyms: Indoline dye D149, Purple Dye[3][4]

CAS Number: 786643-20-7[4][5]

Physicochemical and Photovoltaic Properties
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D149 is an indoline-based dye recognized for its high molar extinction coefficient, making it an

effective sensitizer for semiconductor materials in DSSCs.[1][6] A summary of its key properties

is presented in the table below.

Property Value Reference(s)

Molecular Formula C₄₂H₃₅N₃O₄S₃ [4][5]

Molecular Weight 741.94 g/mol [4][5]

Appearance Light brown to black solid [1]

CAS Number 786643-20-7 [4][5]

Extinction Coefficient 68,700 M⁻¹cm⁻¹ at 540 nm [1][6]

Solubility
DMSO: ≥ 21 mg/mL (28.30

mM)
[7]

Power Conversion Efficiency

(η)
Up to 9% [1][6]

Open-circuit Voltage (Voc) 708.6 mV [8]

Short-circuit Current Density

(Jsc)
14.05 mA/cm² [8]

Fill factor (ff) 0.67 [8]

Experimental Protocols
Detailed methodologies are crucial for the replication and advancement of research. Below are

protocols for the preparation of a D149 dye solution and the fabrication of a dye-sensitized

solar cell.

Protocol 1: Preparation of D149 Dye Solution
This protocol outlines the preparation of a D149 dye solution for sensitizing a TiO₂ film.

Materials:

D149 dye
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Acetonitrile (HPLC grade)

tert-Butanol (LR grade)

Procedure:

Prepare a 0.5 mM solution of D149 dye in a 1:1 (v/v) mixture of acetonitrile and tert-butanol.

[1]

Ensure the dye is fully dissolved, using sonication if necessary.

The porous TiO₂ films are immersed in this solution overnight after their temperature has

cooled to approximately 110°C.[1]

Following immersion, the films are removed from the dye bath, washed with acetonitrile to

remove non-adsorbed dye, and then dried.[1]

Protocol 2: Assembly of a Dye-Sensitized Solar Cell
This protocol describes the assembly of a sandwich-type DSSC using a D149-sensitized

photoanode.

Materials:

D149-sensitized TiO₂ working electrode

Platinum (Pt) counter electrode

Surlyn spacer (25 μm)

I⁻/I₃⁻ organic solvent-based electrolyte solution (e.g., 50 mM iodine, 0.6 M 1,2-dimethyl-3-

propylimidazolium iodide, 0.1 M lithium iodide in methoxypropionitrile)[1]

Aluminum foil-backed Surlyn

Procedure:

The D149-sensitized working electrode and the Pt counter electrode are assembled into a

sandwich-type cell.[1]
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A 25 μm Surlyn spacer is used to seal the electrodes together.[1]

The electrolyte solution is introduced into the cell via vacuum back-filling.[1]

The filling hole is sealed with a piece of aluminum foil-backed Surlyn to prevent leakage.[1]

Electron Transfer Pathway and Experimental
Workflow
To visualize the operational principle of a D149-based DSSC and the general experimental

procedure, the following diagrams are provided.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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